Cas no 5344-58-1 ((+)-3-Bromo-8-camphorsulfonic Acid)

• Product Name: (+)-3-Bromo-8-camphorsulfonic Acid
• CAS No: 5344-58-1
• MF: C₁₀H₁₅BrO₄S
• MW: 311.19270157814
• CID: 370530
• PubChem ID: 110646
• Update Time: 2025-05-22

(+)-3-Bromo-8-camphorsulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-7-methanesulfonicacid, 2-bromo-4,7-dimethyl-3-oxo-, (1S,2S,4R,7R)-
• (+)-3-Bromo-8-camphorsulfonic Acid
• (3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]hept-7-yl)methanesulfoni c acid
• [1R-(endo,anti)]-3-bromo-2-oxobornane-8-sulphonic acid
• 738765
• (1R)-3endo-Amino-bornan-2-on, Hydrochlorid
• (1R)-3endo-amino-bornan-2-one, hydrochloride
• (1R)-3endo-bromo-2-oxo-bornane-8-sulfonic acid
• (1R,3S)-3-Amino-2-bornanon-hydrochlorid
• (1R,3S,4S)-(+)-3-amino-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one hydrochloride
• (1R-endo)-3-Amino-1,7,7-trimethylbicyclo(2.2.1)heptan-2-one hydrochloride
• (1R-endo)-3-amino-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one hydrochloride
• 3-Brom-DL-cam
• EINECS 250-744-7
• AE-562/12222185
• NSC 1135
• MFEDKMBNKNOUPA-UHFFFAOYSA-N
• (+)-3-Bromocamphor-8-sulfonic acid
• 3-Bromo-2-oxobornane-8-sulphonic acid
• d-3-bro-mocamphor-8-sulfonic acid
• Bicyclo[2.2.1]heptane-7-methanesulfonic acid, 3-bromo-1,7-dimethyl-2-oxo-, [1R-(endo,anti)]-
• (1R-(endo,Anti))-3-bromo-2-oxobornane-8-sulphonic acid
• (3-bromo-1,7-dimethyl-2-oxo-7-bicyclo[2.2.1]heptanyl)methanesulfonic acid
• (3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]heptan-7-yl)methanesulfonic acid
• 3-BROMO-2-OXOBORNANE-8-SULFONIC ACID
• NSC-1135
• EN300-717786
• SCHEMBL473834
• 5344-58-1
• (3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]hept-7-yl)methanesulfonic acid #
• (3-bromo-1,7-dimethyl-2-oxo-norbornan-7-yl)methanesulfonic acid
• NSC1135
• EINECS 226-289-5
• DTXSID00968111
• NS00044025
• (3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]hept-7-yl)methanesulfonic acid
• [(1R,3S,4R,7R)-3-Bromo-1,7-dimethyl-2-oxo-7-bicyclo[2.2.1]heptanyl]methanesulfonic acid
• EINECS 264-467-4
• 63808-77-5
• 3-BROMO-2-OXO-8-BORNANESULFONIC ACID
• {3-BROMO-1,7-DIMETHYL-2-OXOBICYCLO[2.2.1]HEPTAN-7-YL}METHANESULFONIC ACID

• Inchi： 1S/C10H15BrO4S/c1-9-4-3-6(7(11)8(9)12)10(9,2)5-16(13,14)15/h6-7H,3-5H2,1-2H3,(H,13,14,15)
• InChI Key： MFEDKMBNKNOUPA-UHFFFAOYSA-N
• SMILES： BrC1C(C2(C)CCC1C2(C)CS(=O)(=O)O)=O

Computed Properties

• Exact Mass: 309.98745
• Monoisotopic Mass: 309.987442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.647
• Melting Point: >96°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.575
• Solubility: Methanol, Water
• PSA: 71.44

(+)-3-Bromo-8-camphorsulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on (+)-3-Bromo-8-camphorsulfonic Acid

(+)-3-Bromo-8-Camphorsulfonic Acid: A Comprehensive Overview

The compound (+)-3-Bromo-8-Camphorsulfonic Acid (CAS No. 5344-58-1) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmaceuticals. This compound is derived from camphor, a well-known bicyclic monoterpene, and is characterized by its unique brominated structure and sulfonic acid group. The (+)-3-Bromo-8-Camphorsulfonic Acid exhibits a chiral nature due to the presence of multiple stereogenic centers, making it an essential molecule in asymmetric synthesis and enantioselective catalysis.

Recent advancements in the synthesis and characterization of (+)-3-Bromo-8-Camphorsulfonic Acid have been driven by its potential as a versatile building block in organic chemistry. Researchers have explored its use in the development of novel chiral catalysts, which are critical for producing enantiomerically enriched compounds. The sulfonic acid group in this molecule provides excellent acidity, enabling it to act as a strong Brønsted acid catalyst in various reactions. This property has been exploited in the synthesis of complex natural products and bioactive molecules.

The bromine atom at the 3-position of the camphor skeleton adds another layer of functionality to (+)-3-Bromo-8-Camphorsulfonic Acid. This bromine can undergo various nucleophilic substitutions, making it a valuable intermediate in the construction of biologically active compounds. Recent studies have demonstrated its utility in the synthesis of antiviral agents and anticancer drugs, where precise control over stereochemistry is paramount.

In terms of physical properties, (+)-3-Bromo-8-Camphorsulfonic Acid is a crystalline solid with a melting point around 200°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for solution-phase reactions. The molecule's chirality ensures that it can be resolved into its enantiomers using techniques like chromatography or crystallization, which is crucial for applications requiring high enantiomeric purity.

One of the most promising areas of research involving (+)-3-Bromo-8-Camphorsulfonic Acid is its application in asymmetric catalysis. Scientists have developed catalysts based on this compound that can efficiently induce asymmetry in key carbon-carbon bond-forming reactions. For instance, its use as a ligand in transition metal-catalyzed reactions has led to the discovery of new methods for synthesizing complex molecules with high enantioselectivity.

Moreover, the sulfonic acid group in (+)-3-Bromo-8-Camphorsulfonic Acid has been harnessed for the development of ion-exchange resins and stationary phases for chromatographic separations. These materials have found applications in the purification of pharmaceutical intermediates and fine chemicals, where high selectivity and stability are required.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on leveraging the unique properties of (+)-3-Bromo-8-Camphorsulfonic Acid to design novel drug delivery systems. Its ability to form stable complexes with metal ions has opened new avenues for targeted drug delivery and controlled release mechanisms.

In conclusion, (+)-3-Bromo-8-Camphorsulfonic Acid (CAS No. 5344-58-1) stands out as a multifaceted compound with immense potential across diverse chemical disciplines. Its chiral nature, functional groups, and versatile reactivity make it an invaluable tool for researchers aiming to push the boundaries of organic synthesis and catalysis.